2-(4-methyl-1-piperidinyl)-5-(3-phenoxybenzylidene)-1,3-thiazol-4(5H)-one

• IUPAC Name: (5Z)-2-(4-methylpiperidin-1-yl)-5-[(3-phenoxyphenyl)methylidene]-1,3-thiazol-4-one
• InChI: InChI=1S/C22H22N2O2S/c1-16-10-12-24(13-11-16)22-23-21(25)20(27-22)15-17-6-5-9-19(14-17)26-18-7-3-2-4-8-18/h2-9,14-16H,10-13H2,1H3/b20-15-
• InChI Key: ISCJFIQFIOCKSI-HKWRFOASSA-N
• Canonical SMILES: CC1CCN(CC1)C2=NC(=O)C(=CC3=CC(=CC=C3)OC4=CC=CC=C4)S2
• Isomeric SMILES: CC1CCN(CC1)C2=NC(=O)/C(=C/C3=CC(=CC=C3)OC4=CC=CC=C4)/S2
• Molecular Formula: C22H22N2O2S
• Molecular Weight: 378.5 g/mol

Description

2-(4-methyl-1-piperidinyl)-5-(3-phenoxybenzylidene)-1,3-thiazol-4(5H)-one, also known as MPTP, is a chemical compound that has been extensively studied for its potential applications in scientific research. MPTP is a thiazole derivative that was first synthesized in 1976 by Zuddas and colleagues.

Mechanism of Action

2-(4-methyl-1-piperidinyl)-5-(3-phenoxybenzylidene)-1,3-thiazol-4(5H)-one is metabolized in the brain to form MPP+, a potent inhibitor of mitochondrial complex I. This results in a decrease in ATP production and an increase in oxidative stress, leading to neuronal damage and death in the substantia nigra, a region of the brain that is involved in the regulation of movement.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(4-methyl-1-piperidinyl)-5-(3-phenoxybenzylidene)-1,3-thiazol-4(5H)-one are well-documented. In animal models, 2-(4-methyl-1-piperidinyl)-5-(3-phenoxybenzylidene)-1,3-thiazol-4(5H)-one has been shown to cause a selective loss of dopaminergic neurons in the substantia nigra, leading to a decrease in dopamine levels in the striatum and the development of Parkinson's disease-like symptoms. 2-(4-methyl-1-piperidinyl)-5-(3-phenoxybenzylidene)-1,3-thiazol-4(5H)-one has also been shown to induce oxidative stress, inflammation, and apoptosis in the brain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(4-methyl-1-piperidinyl)-5-(3-phenoxybenzylidene)-1,3-thiazol-4(5H)-one in lab experiments is its ability to induce Parkinson's disease-like symptoms in animal models, making it a valuable tool for studying the pathophysiology of the disease. However, 2-(4-methyl-1-piperidinyl)-5-(3-phenoxybenzylidene)-1,3-thiazol-4(5H)-one has several limitations, including its toxicity and the fact that it only induces a partial loss of dopaminergic neurons, which may not accurately reflect the human disease.

Future Directions

There are several future directions for research on 2-(4-methyl-1-piperidinyl)-5-(3-phenoxybenzylidene)-1,3-thiazol-4(5H)-one. One area of interest is the development of new neuroprotective agents that can prevent or reverse the effects of 2-(4-methyl-1-piperidinyl)-5-(3-phenoxybenzylidene)-1,3-thiazol-4(5H)-one-induced neurotoxicity. Another area of interest is the use of 2-(4-methyl-1-piperidinyl)-5-(3-phenoxybenzylidene)-1,3-thiazol-4(5H)-one in combination with other neurotoxins to create animal models that more closely resemble the human disease. Additionally, there is ongoing research into the use of 2-(4-methyl-1-piperidinyl)-5-(3-phenoxybenzylidene)-1,3-thiazol-4(5H)-one as a tool for studying the role of mitochondrial dysfunction in the development of Parkinson's disease.

Scientific Research Applications

2-(4-methyl-1-piperidinyl)-5-(3-phenoxybenzylidene)-1,3-thiazol-4(5H)-one has been studied for its potential applications in a variety of scientific research fields, including neuroscience, pharmacology, and toxicology. One of the most notable applications of 2-(4-methyl-1-piperidinyl)-5-(3-phenoxybenzylidene)-1,3-thiazol-4(5H)-one is its use as a neurotoxin to induce Parkinson's disease-like symptoms in animal models.